3,6,9,12,15-Pentaoxadocosan-1-ol
Description
3,6,9,12,15-Pentaoxadocosan-1-ol is a polyethylene glycol (PEG)-based polyether alcohol with the molecular formula C₂₂H₄₆O₆ (derived from CAS 1192-30-9 in ). Its structure consists of a 22-carbon backbone interspersed with five ether oxygen atoms at positions 3, 6, 9, 12, and 15, terminated by a hydroxyl group. This compound is part of a broader class of surfactants and emulsifiers used in industrial and pharmaceutical applications due to its amphiphilic nature.
Properties
CAS No. |
65316-79-2 |
|---|---|
Molecular Formula |
C17H36O6 |
Molecular Weight |
336.5 g/mol |
IUPAC Name |
2-[2-[2-[2-(2-heptoxyethoxy)ethoxy]ethoxy]ethoxy]ethanol |
InChI |
InChI=1S/C17H36O6/c1-2-3-4-5-6-8-19-10-12-21-14-16-23-17-15-22-13-11-20-9-7-18/h18H,2-17H2,1H3 |
InChI Key |
ISVAZCGDYSMKBE-UHFFFAOYSA-N |
SMILES |
CCCCCCCOCCOCCOCCOCCOCCO |
Canonical SMILES |
CCCCCCCOCCOCCOCCOCCOCCO |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Trends
- Structure-Activity Relationships : Increasing ether oxygens improve water solubility but reduce thermal stability (e.g., shorter-chain compounds in degrade faster).
- Industrial Demand: Modified variants (e.g., thiol-terminated in ) are prioritized in nanotechnology for surface functionalization.
- Regulatory Scrutiny : Compounds like 4,7,10,13,16-Pentaoxadocosan-2-ol (CAS 55546-24-2) are exempt from Canadian Environmental Protection Act (CEPA) regulations, indicating lower hazard profiles .
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